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Compound of Interest

Compound Name: Mitemcinal Fumarate

Cat. No.: B1676605

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitemcinal (GM-611) is a potent, orally active motilin receptor agonist derived from the
macrolide antibiotic erythromycin.[1] It is a prokinetic agent developed for the potential
treatment of gastrointestinal motility disorders such as gastroparesis and gastroesophageal
reflux disease. Unlike its parent compound, erythromycin, mitemcinal has been specifically
engineered to lack antibiotic properties, thereby reducing the risk of bacterial resistance.
Mitemcinal Fumarate is the fumarate salt of mitemcinal, formulated to improve its stability and
bioavailability.

This document provides a comprehensive overview of the probable synthesis and purification
methods for Mitemcinal Fumarate, based on the available scientific literature and patents
concerning erythromycin derivatives and macrolide chemistry.

Chemical Properties of Mitemcinal Fumarate
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8,9-didehydro-N-demethyl-9-deoxo-6,11-
Chemical Name dideoxy-6,9-epoxy-N-isopropyl-12-O-methyl-11-
oxoerythromycin fumarate (2:1) (salt)

Molecular Formula 2Ca0H69NO12 + C4H404
Molecular Weight 1628.03 g/mol
CAS Number 154802-96-7

Proposed Synthesis Pathway

The synthesis of Mitemcinal likely starts from a readily available erythromycin A derivative. A
plausible synthetic route involves a series of modifications to the erythromycin core to introduce
the desired functional groups and structural features of Mitemcinal. The final step would be the

formation of the fumarate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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